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Compound of Interest

Compound Name: Enpiroline

Cat. No.: B142286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Note
This document provides a detailed standard operating procedure (SOP) for the preparation of

stock solutions of Enpiroline, an antimalarial agent.[1][2] Adherence to this protocol is crucial

for ensuring the accuracy, reproducibility, and reliability of experimental results in research and

drug development settings. The procedures outlined below are based on general best practices

for handling chemical compounds in a laboratory environment.[3][4][5]

Compound Information
Prior to preparing a stock solution, it is essential to gather and review all available information

pertaining to Enpiroline. This data should be clearly documented for easy reference.

Table 1: Physicochemical Properties of Enpiroline
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Property Value Source

IUPAC Name

(R)-[(2R)-piperidin-2-yl]-[2-

(trifluoromethyl)-6-[4-

(trifluoromethyl)phenyl]-4-

pyridinyl]methanol

PubChem[1]

Molecular Formula C₁₉H₁₈F₆N₂O PubChem[1]

Molecular Weight 404.3 g/mol PubChem[1]

Appearance

Typically a solid, crystalline

powder. Visual inspection is

required.

General Practice[3]

Solubility

To be determined by the user

or obtained from the supplier's

Certificate of Analysis (CoA).

DMSO is a common solvent for

similar research compounds.

General Recommendation

Storage (Solid)

Store in a tightly sealed

container in a cool, dry, and

well-ventilated area, protected

from light.

General Practice[6]

Storage (Solution)

To be determined based on

stability studies. Generally,

aliquots are stored at -20°C or

-80°C to minimize freeze-thaw

cycles.

General Practice[3][5]

Experimental Protocol: Preparation of a 10 mM
Enpiroline Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Enpiroline. The

calculations are based on the molecular weight of 404.3 g/mol . Adjust the calculations

accordingly for different desired concentrations.
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Materials and Equipment
Enpiroline (solid)

Analytical balance

Spatula

Weighing paper or boat

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Appropriate solvent (e.g., high-purity, anhydrous DMSO)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves[6]

Procedure
2.2.1. Pre-Weighing Preparations

Before opening, allow the vial containing Enpiroline to equilibrate to room temperature for a

minimum of 15-20 minutes. This prevents the condensation of atmospheric moisture onto the

compound.[3]

Ensure all glassware and equipment are clean, dry, and, where necessary, sterile.[4]

Perform all handling of the solid compound and the preparation of the solution in a certified

chemical fume hood.[6]

2.2.2. Calculation of Mass To prepare 1 mL of a 10 mM stock solution of Enpiroline (MW =

404.3 g/mol ):
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Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 404.3 g/mol × 1000 mg/g

Mass (mg) = 4.043 mg

2.2.3. Weighing the Compound

Place a clean weighing boat on the analytical balance and tare the balance.

Carefully weigh out 4.043 mg of Enpiroline.

Aseptically transfer the weighed Enpiroline into a sterile microcentrifuge tube.

2.2.4. Dissolution

Add 1 mL of the chosen solvent (e.g., DMSO) to the microcentrifuge tube containing the

Enpiroline powder.[3]

Securely cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.[3]

Visually inspect the solution to ensure there are no visible particles. If dissolution is

incomplete, sonication for a short period may be beneficial.[3]

2.2.5. Aliquoting and Storage

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile, light-protected

microcentrifuge tubes or cryovials.[3]

Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and the preparer's initials.[4][5]

Store the aliquots at the recommended temperature, typically -20°C for short-term storage or

-80°C for long-term storage, and protect them from light.[3][5] The stability of Enpiroline in

solution should be validated by the end-user.
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Caption: Workflow for Enpiroline stock solution preparation.
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Caption: Key factors for reliable stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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